Cas no 2229107-92-8 (1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene)

• Product Name: 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene
• CAS No: 2229107-92-8
• MF: C₁₃H₉F₅
• MW: 260.202581167221
• CID: 6012481
• PubChem ID: 165752563
• Update Time: 2025-06-13

1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene
• 2229107-92-8
• EN300-1974221

• Inchi： 1S/C13H9F5/c1-2-11(7-8-11)9-3-5-10(6-4-9)12(14,15)13(16,17)18/h1,3-6H,7-8H2
• InChI Key： KESDTHNICZHEKU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1(C#C)CC1)F

Computed Properties

• Exact Mass: 260.06244110g/mol
• Monoisotopic Mass: 260.06244110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene

Comprehensive Overview of 1-(1-Ethynylcyclopropyl)-4-(Pentafluoroethyl)Benzene (CAS No. 2229107-92-8)

1-(1-Ethynylcyclopropyl)-4-(pentafluoroethyl)benzene (CAS No. 2229107-92-8) is a fluorinated aromatic compound featuring a unique combination of an ethynylcyclopropyl group and a pentafluoroethyl substituent. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. The compound's high thermal stability and lipophilicity have attracted significant attention from researchers exploring applications in agrochemicals, liquid crystals, and specialty polymers.

Recent advancements in fluorinated compound research have highlighted the growing demand for pentafluoroethyl-containing molecules due to their exceptional electronic properties and metabolic resistance. The ethynylcyclopropyl moiety, on the other hand, contributes to the compound's rigidity and potential as a building block for three-dimensional molecular architectures. These characteristics align with current industry trends favoring multifunctional intermediates that enable efficient synthesis of complex target molecules.

From a synthetic chemistry perspective, 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene offers several advantages. The pentafluoroethyl group enhances the compound's stability against oxidative degradation while maintaining sufficient reactivity for further functionalization. This balance makes it particularly useful in cross-coupling reactions and click chemistry applications. Researchers investigating fluorine-based pharmaceuticals have noted its potential as a precursor for novel bioactive compounds with improved pharmacokinetic profiles.

The compound's physical properties warrant special consideration. With a molecular weight of 256.19 g/mol and the presence of multiple strong carbon-fluorine bonds, it demonstrates remarkable chemical inertness under standard conditions. This stability makes it suitable for applications requiring high-performance materials that must withstand extreme environments. Recent studies have explored its incorporation into advanced polymer matrices for electronics and aerospace applications, where its low dielectric constant and thermal resistance prove particularly valuable.

Environmental and safety aspects of 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene have been thoroughly investigated. While not classified as hazardous under current regulations, proper handling procedures should always be followed when working with fluorinated compounds. The scientific community continues to study its environmental persistence and biodegradation pathways, particularly in light of increasing scrutiny on per- and polyfluoroalkyl substances (PFAS). It's worth noting that this compound's specific structure differs significantly from concerning PFAS compounds, presenting alternative possibilities for sustainable fluorochemical development.

Market analysis indicates growing interest in specialty fluorinated intermediates like CAS 2229107-92-8, driven by expanding applications in electronic materials and pharmaceutical research. The global shift toward miniaturized electronics has created demand for compounds that can contribute to high-performance dielectric materials, while the pharmaceutical industry seeks novel fluorinated scaffolds for drug development. This dual applicability positions 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene as a compound with significant commercial potential across multiple high-tech sectors.

Future research directions for this compound likely include exploration of its photophysical properties for optoelectronic applications and further investigation of its biological activity profiles. The unique spatial arrangement of its cyclopropyl-ethynyl system combined with the electron-withdrawing pentafluoroethyl group creates interesting possibilities for molecular engineering in both materials science and medicinal chemistry. As synthetic methodologies continue to advance, particularly in C-H activation and late-stage fluorination techniques, the accessibility and utility of this compound are expected to increase significantly.

For researchers considering working with 1-(1-ethynylcyclopropyl)-4-(pentafluoroethyl)benzene, it's important to note that standard characterization techniques such as NMR spectroscopy (particularly 19F NMR) and mass spectrometry provide excellent analytical tools for quality control and reaction monitoring. The compound's distinctive spectroscopic signatures facilitate its identification in complex mixtures, making it particularly suitable for mechanistic studies and process chemistry applications. Recent publications have demonstrated its effective use in palladium-catalyzed coupling reactions, suggesting broad utility in synthetic methodology development.